Cas no 1955474-45-9 ((2S)-N-[dimethyl(oxo)-λ?-sulfanylidene]pyrrolidine-2-carboxamide;hydrochloride)

• Product Name: (2S)-N-[dimethyl(oxo)-λ?-sulfanylidene]pyrrolidine-2-carboxamide;hydrochloride
• CAS No: 1955474-45-9
• MF: C₇H₁₅ClN₂O₂S
• MW: 226.724199533463
• MDL: MFCD29055195
• CID: 4631072
• Update Time: 2025-06-29

(2S)-N-[dimethyl(oxo)-λ?-sulfanylidene]pyrrolidine-2-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-N-(dimethyl(oxo)-l6-sulfaneylidene)pyrrolidine-2-carboxamide hydrochloride
• (2S)-N-[dimethyl(oxo)-lambda6-sulfanylidene]pyrrolidine-2-carboxamide hydrochloride
• (2S)-N-[dimethyl(oxo)-λ?-sulfanylidene]pyrrolidine-2-carboxamide;hydrochloride

• MDL： MFCD29055195
• Inchi： 1S/C7H14N2O2S.ClH/c1-12(2,11)9-7(10)6-4-3-5-8-6;/h6,8H,3-5H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： VWCLXJZFBBIEQX-RGMNGODLSA-N
• SMILES： C([C@H]1NCCC1)(=O)N=S(=O)(C)C.Cl

Additional information on (2S)-N-[dimethyl(oxo)-λ?-sulfanylidene]pyrrolidine-2-carboxamide;hydrochloride

The Compound CAS No 1955474-45-9: (2S)-N-[dimethyl(oxo)-λ?-sulfanylidene]pyrrolidine-2-carboxamide; hydrochloride

CAS No 1955474-45-9, commonly referred to as (2S)-N-[dimethyl(oxo)-λ?-sulfanylidene]pyrrolidine-2-carboxamide; hydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing ring, and a sulfanylidene group attached to the nitrogen atom. The (2S) configuration indicates the stereochemistry at the second carbon atom, which is crucial for determining the compound's biological activity and selectivity. The hydrochloride salt form suggests that this compound is often used in its protonated form, which may enhance its solubility and stability under certain conditions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its ability to participate in various chemical reactions, such as nucleophilic substitutions and additions, makes it a valuable intermediate in organic synthesis. Moreover, the presence of the sulfanylidene group introduces unique electronic properties that can influence the reactivity and selectivity of the compound in various chemical transformations.

In terms of pharmacological applications, (2S)-N-[dimethyl(oxo)-λ?-sulfanylidene]pyrrolidine-2-carboxamide; hydrochloride has shown promise as a potential lead compound for drug development. Its stereochemistry and functional groups make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. Researchers are actively investigating its role in modulating cellular pathways and its potential therapeutic effects in areas such as oncology, neurodegenerative diseases, and infectious diseases.

One of the most recent advancements involving this compound involves its use in the development of novel drug delivery systems. The sulfanylidene group has been found to enhance the bioavailability of certain drugs by improving their solubility and permeability across biological membranes. This property has led to exploratory studies on its application in targeted drug delivery, where it could serve as a carrier or stabilizing agent for therapeutic molecules.

Furthermore, computational chemistry techniques have been employed to study the electronic structure and reactivity of this compound at a molecular level. These studies have provided insights into its interaction with other molecules and its potential role in catalytic processes. Such findings are expected to pave the way for innovative applications in both academic research and industrial settings.

In conclusion, CAS No 1955474-45-9 represents a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its biological and pharmacological effects, position it as a key player in future advancements in organic chemistry and drug development.